![molecular formula C6H4BrN3 B129225 5-Bromo-[1,2,4]triazolo[1,5-A]pyridine CAS No. 143329-58-2](/img/structure/B129225.png)
5-Bromo-[1,2,4]triazolo[1,5-A]pyridine
Overview
Description
5-Bromo-[1,2,4]triazolo[1,5-A]pyridine is a chemical compound with the empirical formula C6H5BrN4. It has a molecular weight of 213.03 . This compound is typically found in solid form .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyridines, including 5-Bromo-[1,2,4]triazolo[1,5-A]pyridine, has been achieved through various methods. One common approach involves the oxidative cyclization of N-(2-pyridyl)amidines . Other methods include reactions involving 2-aminopyridines and nitriles .Molecular Structure Analysis
The molecular structure of 5-Bromo-[1,2,4]triazolo[1,5-A]pyridine can be represented by the SMILES stringNc1nc2cccc(Br)n2n1 . The InChI key for this compound is TVGFHUIJNZRKFW-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
5-Bromo-[1,2,4]triazolo[1,5-A]pyridine is a solid compound . Its molecular weight is 213.03 , and it has an empirical formula of C6H5BrN4 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
5-Bromo-[1,2,4]triazolo[1,5-a]pyridine: is utilized in the synthesis of various heterocyclic compounds, which are crucial in medicinal chemistry. The compound serves as a building block for creating nitrogen-containing heterocycles that exhibit significant biological activities .
Development of Anticancer Agents
The triazolopyridine nucleus is often incorporated into the design of anticancer agents. By employing molecular hybridization strategies, researchers have synthesized a series of triazolopyridine indole derivatives with potential anticancer properties .
Fluorescent Chemosensors
Derivatives of triazolopyridine, including 5-Bromo-[1,2,4]triazolo[1,5-a]pyridine , have been explored as molecular chemosensors. These compounds can selectively bind to metal ions and exhibit fluorescence, making them useful for detecting the presence of specific metals .
Pharmaceutical Applications
The compound’s structural motif is found in several pharmacologically active molecules. It has shown activity as an inverse agonist for RORγt, and as inhibitors for enzymes like PHD-1, JAK1, and JAK2. These properties make it valuable for treating conditions such as cardiovascular disorders, type 2 diabetes, and hyperproliferative disorders .
Material Science
In the field of material sciences, 5-Bromo-[1,2,4]triazolo[1,5-a]pyridine and its derivatives have applications due to their unique structural and electronic properties. They are used in the development of new materials with specific optical or electronic characteristics .
Eco-Friendly Synthesis Methods
Recent research has focused on developing sustainable and eco-friendly methods for synthesizing triazolopyridines. A microwave-mediated, catalyst-free synthesis method has been established, demonstrating a broad substrate scope and good functional group tolerance .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo[1,5-a]pyridine, have been found to exhibit activities against various targets including rorγt, phd-1, jak1, and jak2 .
Mode of Action
It’s worth noting that similar compounds have been found to act as inhibitors, suggesting a potential inhibitory interaction with its targets .
Biochemical Pathways
Related compounds have been found to influence various pathways associated with their target proteins .
Result of Action
Related compounds have been found to exhibit significant inhibitory activity .
properties
IUPAC Name |
5-bromo-[1,2,4]triazolo[1,5-a]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-2-1-3-6-8-4-9-10(5)6/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTRKHVUBTUHSQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=NN2C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70438533 |
Source
|
| Record name | 5-Bromo[1,2,4]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-[1,2,4]triazolo[1,5-A]pyridine | |
CAS RN |
143329-58-2 |
Source
|
| Record name | 5-Bromo[1,2,4]triazolo[1,5-a]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70438533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo[1,2,4]triazolo[1,5-a]pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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